Selenium metal

• CAS No.: 7782-49-2
• Product Name: Selenium metal
• Molecular Formula: H2Se; Se
• Molecular Weight: 78.97 g/mol
• IUPAC Name: selenium
• Standard InChI: InChI=1S/Se
• Standard InChIKey: BUGBHKTXTAQXES-UHFFFAOYSA-N
• Impurities: COMMERCIAL GRADE CONTAINS A MIN OF 99% SELENIUM & MAY CONTAIN MAX 0.2% TELLURIUM, 0.1% IRON, 0.005% LEAD & 0.005% COPPER AS IMPURITIES. ... THE HIGH PURITY GRADE ... IS REPORTED TO CONTAIN A MIN OF 99.99% SELENIUM. IMPURITIES WHICH MAY BE PRESENT @ CONCN NO GREATER THAN 1-2 MG/KG EACH ARE MERCURY, TELLURIUM, IRON, ARSENIC & OTHER NON-FERROUS METALS UNDESIRABLE IN ELECTRONIC & ELECTROSTATIC APPLICATIONS. HIGHER CONCN OF "INERT" CONTAMINANTS SUCH AS SODIUM, MAGNESIUM, CALCIUM, ALUMINUM & SILICON CAN BE TOLERATED. THE ULTRA HIGH PURITY GRADE, PREPARED ONLY ON A LABORATORY SCALE, IS REPORTED TO CONTAIN 0.0001-0.001% IMPURITIES.
• SMILES: [Se]
• Canonical SMILES: [Se]
• Boiling Point: 1265 °F at 760 mm Hg (NIOSH, 2016); 684.9; 685 °C; -41 °C; 1265°F
• Colorform: Selenium exists in several allotropic forms. 3 are generally recognized ... Selenium can be prepd with either amorphous or crystalline structure. ... Amorphous is either red, in powder form or black, in vitreous form. Crystalline monoclinic selenium is deep red; crystalline hexagonal form, the most stable variety, is a metallic gray.
• Density: 4.28 (NIOSH, 2016); 4.39 g/cu cm (alpha form); 4.809 g/cu cm (gray selenium); 4.28 g/cu cm (vitreous selenium); Relative density (water = 1): 4.8; Relative density (water = 1): 2.1 (liquid); 4.28
• Flash Point: Flammable gas
• Melting Point: 392 °F (NIOSH, 2016); 217; 220.8 °C (gray selenium); vitreous selenium is transformed to gray selenium at 180 °C; alpha-form transforms to gray at temperatures above 120 °C; 217 °C; -66 °C; 392°F
• Physical Description: Selenium is a reddish colored powder that may become black upon exposure to air. It is toxic by ingestion. It is used to manufacture electronic components and rubber.; DryPowder; DryPowder, OtherSolid; OtherSolid; PelletsLargeCrystals; GREY SOLID IN VARIOUS FORMS.; COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.; Amorphous or crystalline, red to gray solid.; Amorphous or crystalline, red to gray solid. [Note: Occurs as an impurity in most sulfide ores.]
• Description: Selenium is a nonmetallic chemical element found in trace amounts in human body. Selenium primarily occurs in vivo as selenocompounds, mostly selenoproteins such as glutathione peroxidase and thioredoxin reductase (enzymes responsible for detoxification). Alone or in combination with Vitamin E, selenocompounds act as antioxidants. These agents scavenge free radicals; prevent blood clots by inhibiting platelet aggregation; strengthen the immune system; and have been shown, in some instances, to inhibit chromosomal damage and mutations. Exhibiting chemopreventive activity, selenocompounds also inhibit the induction of protein kinase C.; Selenium is a naturally occurring mineral element that is distributed widely in nature in most rocks and soils. In its pure form, it exists as metallic gray to black hexagonal crystals, but in nature it is usually combined with sulfide or with silver, copper, lead, and nickel minerals. Most processed selenium is used in the electronics industry, but it is also used: as a nutritional supplement; in the glass industry; as a component of pigments in plastics, paints, enamels, inks, and rubber; in the preparation of pharmaceuticals; as a nutritional feed additive for poultry and livestock; in pesticide formulations; in rubber production; as an ingredient in antidandruff shampoos; and as a constituent of fungicides. Radioactive selenium is used in diagnostic medicine.; Selenium is a reddish colored powder that may become black upon exposure to air. It is toxic by ingestion. It is used to manufacture electronic components and rubber.
• Solubility: Insoluble (NIOSH, 2016); Insoluble; Soluble in aq potassium cyanide soln, potassium sulfite soln, dilute aqueous caustic alkali soln; Insoluble in water and alcohol; Soluble in concentrated nitric acid.; Soluble in carbon disulfide, 2 mg/100 mL at room temperature; soluble in ether; Solubility in water: none; Solubility in water, ml/100ml at 22.5 °C: 270
• Synonyms: Se, Selenium
• Vapor Density: Relative vapor density (air = 1): 2.8
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 1 Pa at 227 °C; 10 Pa at 279 °C; 100 Pa at 344 °C; 1 kPa at 431 °C; 10 kPa at 540 °C; 100 kPa at 685 °C; Vapor pressure, Pa at 20 °C: 0.1; Vapor pressure, kPa at 21 °C: 878; 0 mmHg (approx)
• PubChem Compound: 6326970
• Last Modified: Nov 11 2021